Cas no 152338-45-9 (Fmoc-trp(for)-oh)

Fmoc-Trp(For)-OH is a protected derivative of tryptophan, where the indole nitrogen is formylated (For) and the α-amino group is protected with a fluorenylmethyloxycarbonyl (Fmoc) group. This compound is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions during coupling and deprotection steps. The formyl group enhances solubility in organic solvents and minimizes side-chain reactivity, improving peptide yield and purity. Its stability under standard Fmoc deprotection conditions (e.g., piperidine) makes it a reliable choice for complex peptide assembly. The product is particularly valuable in synthesizing peptides containing tryptophan residues, ensuring high fidelity in biomedical and research applications.

Fmoc-trp(for)-oh structure

Product Name:Fmoc-trp(for)-oh

CAS No:152338-45-9

MF:C₂₇H₂₂N₂O₅

MW:454.473987102509

MDL:MFCD08458583

CID:136068

PubChem ID:56777305

Update Time:2025-06-07

Fmoc-trp(for)-oh Chemical and Physical Properties

Names and Identifiers

- L-Tryptophan,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-1-formyl-
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-formylindol-3-yl)propanoic acid
- Fmoc-L-Trp(For)-OH
- Fmoc-Trp(For)-OH
- AK-81223
- MolPort-020-004-533
- MFCD08458583
- AS-70929
- Fmoc-Trp(CHO)-OH
- CS-0196815
- AKOS016843135
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-N'-formyl-L-tryptophane (Fmoc-L-Trp(For)-OH)
- (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-formyl-1H-indol-3-yl)propanoic acid
- DTXSID60718538
- E70802
- N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-1-formyl-L-tryptophan
- S-152338-45-9
- Na-(((9H-Fluoren-9-yl)methoxy)carbonyl)-1-formyl-L-tryptophan
- 152338-45-9
- (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(1-FORMYLINDOL-3-YL)PROPANOIC ACID
- Fmoc-trp(for)-oh
- MDL： MFCD08458583
- Inchi： 1S/C27H22N2O5/c30-16-29-14-17(18-7-5-6-12-25(18)29)13-24(26(31)32)28-27(33)34-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,14,16,23-24H,13,15H2,(H,28,33)(H,31,32)/t24-/m0/s1
- InChI Key： JUBHNFTUFSVYOJ-DEOSSOPVSA-N
- SMILES： O(C(N[C@H](C(=O)O)CC1=CN(C=O)C2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Exact Mass: 454.15300
Monoisotopic Mass: 454.15287181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 34
Rotatable Bond Count: 9
Complexity: 737
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 97.6Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
PSA: 97.63000
LogP: 5.20700

Fmoc-trp(for)-oh Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Fmoc-trp(for)-oh Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM194387-10g	Fmoc-Trp(For)-OH	152338-45-9	95%	10g	$296	2021-06-09
TRC	F679813-100mg	Fmoc-trp(for)-oh	152338-45-9		100mg	$75.00	2023-05-18
TRC	F679813-250mg	Fmoc-trp(for)-oh	152338-45-9		250mg	$138.00	2023-05-18
TRC	F679813-500mg	Fmoc-trp(for)-oh	152338-45-9		500mg	$201.00	2023-05-18
TRC	F679813-1g	Fmoc-trp(for)-oh	152338-45-9		1g	$287.00	2023-05-18
Chemenu	CM194387-10g	Fmoc-Trp(For)-OH	152338-45-9	95%	10g	$***	2023-03-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F929144-1g	Fmoc-Trp(For)-OH	152338-45-9	95%	1g	￥266.40	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F929144-5g	Fmoc-Trp(For)-OH	152338-45-9	95%	5g	￥1,261.80	2022-10-10
abcr	AB308747-1 g	N-alpha-(9-Fluorenylmethyloxycarbonyl)-N'-formyl-L-tryptophane (Fmoc-L-Trp(For)-OH); .	152338-45-9		1g	€143.20	2023-01-23
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F181683-1g	Fmoc-trp(for)-oh	152338-45-9	95%	1g	¥278.90	2023-09-02